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Compound Focus: Cyazofamid

CAS No.: 120116-88-3

Cat. No.: S633182

Comparative Toxicity and Properties

The table below summarizes the key characteristics of cyazofamid and its metabolite, CCIM, based on the

search results.

CCIM (4-chloro-5-p-
Feature Cyazofamid tolylimidazole-2-
carbonitrile)

Chemical Nature Sulfonamide fungicide [1] Imidazole-carbonitrile
metabolite [2] [1]

Acute Toxicity Low toxicological profile in mammals [1]; shows Higher acute toxicity than
high renal toxicity in male rats [2] [3]. cyazofamid [3]; more toxic
to rats [2].
Bioavailability - More easily absorbed than

the parent compound [2].

Toxicological Potential renal toxicity [2] [3]. Higher dietary risk due to
Concern greater toxicity and
absorbability [2].
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CCIM (4-chloro-5-p-
Feature Cyazofamid tolylimidazole-2-
carbonitrile)

Mode of Action Inhibits the mitochondrial respiratory chain by -
(Fungicide) binding to the Qi site of complex Il (cytochrome

bc1 complex), disrupting energy (ATP) synthesis [2]

[4] [1].

Mechanism of Action

Both cyazofamid and CCIM function by inhibiting the mitochondrial respiratory chain. The following
diagram illustrates this mechanism and highlights the key difference in how the presence of CCIM influences

fungal sensitivity to cyazofamid.
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This mechanism shows that while cyazofamid and CCIM directly inhibit the Qi site, the cellular context,
including proteins like FgDML]1 that regulate mitochondrial stability, can indirectly influence the fungus's

sensitivity to the fungicide [4].

Analytical Methods for Residue Analysis

The following table outlines a standard and robust liquid chromatography-tandem mass spectrometry (LC-
MS/MS) method used for detecting and quantifying residues of both cyazefamid and CCIM in various

sample types.
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Aspect Protocol Details

Core Technique Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) [2] [3] [5].

lonization Electrospray lonization (ESI) in positive mode [5].

Mode

Data Selected Reaction Monitoring (SRM) [5].

Acquisition

Sample QUECHhERS (Quick, Easy, Cheap, Effective, Rugged, Safe) method for soil and crop
Preparation samples (e.qg., grapes, cabbage, pepper) [3] [5]. Liquid-liquid extraction with

dichloromethane for water samples [5].

Method Recoveries: 75.1% - 105.1% for both analytes across various matrices [5]. Limit of
Performance Quantification (LOQ): 2-5 pg/kg in solid samples; 0.02-0.05 pg/L in water [5].

Key Insights for Professionals

The gathered information leads to several critical conclusions:

¢ Toxicological Priority: CCIM is not just a residue marker but a toxicologically relevant metabolite. Its
higher toxicity and absorbability compared to the parent compound make it a primary concern for
dietary risk assessments [2] [3].

¢ Resistance and Sensitivity: The sensitivity of fungal pathogens to Qi inhibitors like cyazofamid can
be modulated by mitochondrial proteins (e.g., FgDML1) that affect complex Il assembly and stability,
revealing a potential pathway for resistance or differential efficacy [4].

¢ Processing Reduces Residues: In the context of food processing (like wine-making), the entire
process significantly reduces residues of both cyazofamid and CCIM, which is a positive finding for
risk management [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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